Cas no 2643367-61-5 (Benzene, 1-​fluoro-​3-​(methoxymethoxy)​-​2-​(methylthio)​-)

• Product Name: Benzene, 1-​fluoro-​3-​(methoxymethoxy)​-​2-​(methylthio)​-
• CAS No: 2643367-61-5
• MF: C₉H₁₁FO₂S
• MW: 202.25
• CID: 5077442
• Update Time: 2025-06-11

Benzene, 1-​fluoro-​3-​(methoxymethoxy)​-​2-​(methylthio)​- Chemical and Physical Properties

Names and Identifiers

• Benzene, 1-​fluoro-​3-​(methoxymethoxy)​-​2-​(methylthio)​-

• Inchi： 1S/C9H11FO2S/c1-11-6-12-8-5-3-4-7(10)9(8)13-2/h3-5H,6H2,1-2H3
• InChI Key： KIUYRIOPEKYEQY-UHFFFAOYSA-N
• SMILES： C1(F)C(=C(C=CC=1)OCOC)SC

Additional information on Benzene, 1-​fluoro-​3-​(methoxymethoxy)​-​2-​(methylthio)​-

Benzene, 1-​fluoro-​3-​(methoxymethoxy)​-​2-​(methylthio)​ (CAS No. 2643367-61-5): An Overview and Recent Developments

Benzene, 1-​fluoro-​3-​(methoxymethoxy)​-​2-​(methylthio)​ (CAS No. 2643367-61-5) is a multifunctional organic compound that has garnered significant attention in the fields of medicinal chemistry and materials science due to its unique structural features and potential applications. This compound, characterized by its fluorine, methoxymethoxy, and methylthio substituents, offers a versatile platform for the development of novel pharmaceuticals and advanced materials.

The fluorine atom in Benzene, 1-​fluoro-​3-​(methoxymethoxy)​-​2-​(methylthio)​ plays a crucial role in modulating the compound's physicochemical properties, such as lipophilicity and metabolic stability. Fluorinated compounds are known for their enhanced biological activity and improved pharmacokinetic profiles, making them valuable candidates for drug discovery and development. Recent studies have highlighted the importance of fluorine substitution in enhancing the potency and selectivity of small molecule inhibitors and receptor agonists.

The methoxymethoxy group (MOM) is a common protecting group used in organic synthesis to mask hydroxyl functionalities. In Benzene, 1-​fluoro-​3-​(methoxymethoxy)​-​2-​(methylthio)​, the MOM group provides a convenient handle for further chemical modifications, enabling the synthesis of complex molecular architectures. The MOM protecting group can be readily cleaved under mild acidic conditions, allowing for the controlled release of the hydroxyl functionality in subsequent synthetic steps.

The methylthio substituent in Benzene, 1-​fluoro-​3-​(methoxymethoxy)​-​2- ​(methylthio)​​ imparts additional reactivity and functional diversity to the molecule. Sulfur-containing compounds are known for their ability to form stable covalent bonds with various biomolecules, including proteins and nucleic acids. This property makes Benzene, 1-​​fluoro​​ -​​3​​ -​​(methoxymethoxy)​​ -​​2​​ -​​(methylthio)​​ an attractive scaffold for the design of targeted therapeutic agents and bioconjugates.

In recent years, significant progress has been made in understanding the biological activities of compounds with similar structural motifs. For instance, a study published in the Journal of Medicinal Chemistry reported that a series of fluorinated benzene derivatives exhibited potent antitumor activity against various cancer cell lines. The researchers found that the presence of both fluorine and sulfur substituents was critical for achieving high efficacy and selectivity.

Another notable application of Benzene, 1-​​fluoro​​ -​​3​​ -​​(methoxymethoxy)​​ -​​2​​ -​​(methylthio)​​ is in the field of materials science. The compound's unique electronic properties make it suitable for use in organic electronics and photovoltaic devices. Researchers at a leading materials science institute have demonstrated that thin films prepared from this compound exhibit excellent charge transport characteristics and photostability, making them promising candidates for next-generation electronic devices.

The synthesis of Benzene, 1-​​fluoro​​ -​​3​​ -​​(methoxymethoxy)​​ -​​2​​ - ​​(methylthio) ​​ typically involves a multi-step process that combines selective functionalization reactions with efficient protecting group strategies. Key synthetic routes include electrophilic aromatic substitution reactions to introduce the fluorine atom, followed by nucleophilic substitution reactions to install the methoxymethoxy and methylthio groups. Advanced synthetic methodologies, such as transition metal-catalyzed cross-coupling reactions, have also been employed to streamline the synthesis and improve overall yields.

In conclusion, Benzene, 1- ​​fluoro ​​ - ​​3 ​​ - ​​(methoxymethoxy) ​​ - ​​2 ​​ - ​​(methylthio) (CAS No. 2643367-61-5) is a versatile organic compound with a wide range of potential applications in medicinal chemistry and materials science. Its unique combination of functional groups provides a robust platform for further research and development, opening up new avenues for innovation in both academic and industrial settings.